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Compound of Interest

Compound Name: Guanidine Phosphate

Cat. No.: B155843 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling and disposal of guanidine
phosphate in a laboratory setting. Adherence to these guidelines is crucial to ensure personnel

safety and minimize environmental impact.

Chemical and Physical Properties
Guanidine phosphate is a white crystalline powder.[1][2] It is soluble in water but has limited

solubility in methanol and is practically insoluble in many organic solvents.[1][2]

Table 1: Physical and Chemical Properties of Guanidine Phosphate

Property Value References

CAS Number 1763-07-1 [3]

Molecular Formula C2H10N6·H3PO4 [1]

Appearance White crystalline powder [1][2]

Melting Point 247-250 °C (decomposes) [1][2]

Solubility in Water 15.5 g / 100 g at 20°C [1][2]

Solubility in Methanol 0.1 g / 100 g at 20°C [1][2]
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Hazard Identification and Safety Precautions
Guanidine phosphate is classified as harmful if swallowed or inhaled and can cause skin and

eye irritation.[1][4]

Table 2: Hazard Identification

Hazard Classification References

Acute Oral Toxicity Category 4 [4]

Acute Inhalation Toxicity Category 4 [4]

Skin Corrosion/Irritation Category 2 [4]

Serious Eye Damage/Irritation Category 2A [4]

Personal Protective Equipment (PPE):

Proper PPE is mandatory when handling guanidine phosphate.

Table 3: Required Personal Protective Equipment (PPE)

Protection Type Specification References

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.
[3][5]

Hand Protection
Chemical-impermeable gloves

(inspected before use).
[3][5]

Body Protection

Wear fire/flame resistant and

impervious clothing. A lab coat

should be worn.

[3][5]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or if irritation occurs.

[3][5]
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Handling: Handle in a well-ventilated area.[3][5] Avoid the formation of dust and aerosols.[3]

[5] Use non-sparking tools to prevent fire from electrostatic discharge.[3][5] Do not eat, drink,

or smoke in work areas.[6] Wash hands thoroughly after handling.[4][6]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][5]

Keep away from foodstuff containers and incompatible materials such as strong oxidizing

agents.[3][4]

First-Aid Measures
Table 4: First-Aid Procedures for Guanidine Phosphate Exposure

Exposure Route First-Aid Procedure References

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and seek

immediate medical attention.

[3][5]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a doctor if irritation

persists.

[3][4][5]

Eye Contact

Rinse with pure water for at

least 15 minutes, holding the

eyelids apart. Consult a doctor.

[3][5]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[3][5]
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Evacuation and Ventilation: Evacuate personnel to safe areas and ensure adequate

ventilation.[3][5] Keep people away from and upwind of the spill.[3][5]

Control Ignition Sources: Remove all sources of ignition.[3][5] Use spark-proof tools and

explosion-proof equipment.[3][5]

Containment: Prevent further leakage or spillage if it is safe to do so.[3][5] Do not let the

chemical enter drains.[3][5]

Cleanup: Collect the spilled material mechanically (e.g., sweep up) and place it in a suitable,

closed container for disposal.[3][5][6]

Decontamination: Clean the affected area thoroughly.

Disposal Procedures
Chemical Disposal: Dispose of guanidine phosphate at a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing.[3] Do not discharge into

sewer systems.[3] All disposal practices must be in accordance with local, state, and federal

regulations.

Contaminated Packaging Disposal: Containers can be triple-rinsed (or equivalent) and

offered for recycling or reconditioning.[3] Alternatively, puncture the packaging to make it

unusable for other purposes and dispose of it in a sanitary landfill.[3]

Experimental Protocol: Preparation of a 1M
Guanidine Phosphate Solution
This protocol details the steps for the safe preparation of a 1M aqueous solution of guanidine
phosphate.

Materials:

Guanidine phosphate (solid)

Deionized water
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Beaker

Magnetic stirrer and stir bar

Weighing paper/boat

Spatula

Graduated cylinder

Appropriate PPE (lab coat, safety goggles, gloves)

Procedure:

Preparation: Don all required PPE. Ensure the work area is clean and a chemical fume hood

is available and functioning correctly.

Weighing: Tare a clean, dry weighing boat on an analytical balance. Carefully weigh the

required amount of guanidine phosphate.

Dissolution:

Measure the desired volume of deionized water using a graduated cylinder.

Pour the water into a beaker containing a magnetic stir bar.

Place the beaker on a magnetic stirrer and start stirring at a moderate speed.

Slowly add the weighed guanidine phosphate to the stirring water to avoid splashing and

dust formation.

Mixing: Continue stirring until the guanidine phosphate is completely dissolved.

Storage: Transfer the solution to a clearly labeled and tightly sealed container. Store

according to the guidelines in Section 3.

Cleanup: Clean all equipment used in the procedure. Dispose of any waste, including

weighing paper and contaminated gloves, according to the disposal procedures outlined in
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Section 6.

Diagrams

Start: Handling Guanidine Phosphate

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handling Procedures

Storage Procedures

After Use

Spill or Leak Occurs

If spill occurs

• Use in well-ventilated area
• Avoid dust formation

• Use non-sparking tools

Disposal Procedures

For Waste
• Tightly closed container
• Cool, dry, well-ventilated
• Away from incompatibles

Spill Cleanup Protocol

End
• Licensed chemical disposal

• Do not use sewer
• Follow regulations

• Evacuate & Ventilate
• Control ignition sources

• Contain and collect
• Decontaminate

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b155843?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for safe handling and disposal of guanidine phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b155843?utm_src=pdf-body
https://www.benchchem.com/product/b155843?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/Guanidine%20phosphate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6437394.htm
https://www.chemicalbook.com/msds/guanidine-phosphate.pdf
https://labchem-wako.fujifilm.com/sds/W01W0232-2642JGHEEN.pdf
https://www.echemi.com/sds/guanidine-phosphate-pd180521114311.html
https://www.chemos.de/import/data/msds/GB_en/1763-07-1-A0001654-GB-en.pdf
https://www.benchchem.com/product/b155843#safe-handling-and-disposal-procedures-for-guanidine-phosphate-in-the-lab
https://www.benchchem.com/product/b155843#safe-handling-and-disposal-procedures-for-guanidine-phosphate-in-the-lab
https://www.benchchem.com/product/b155843#safe-handling-and-disposal-procedures-for-guanidine-phosphate-in-the-lab
https://www.benchchem.com/product/b155843#safe-handling-and-disposal-procedures-for-guanidine-phosphate-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b155843?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

